Cas no 86810-74-4 (1-[(2,2-Dimethylpropyl)sulfanyl]-4-nitrobenzene)

• Product Name: 1-[(2,2-Dimethylpropyl)sulfanyl]-4-nitrobenzene
• CAS No: 86810-74-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 991951
• PubChem ID: 326947
• Update Time: 2025-04-20

1-[(2,2-Dimethylpropyl)sulfanyl]-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropylsulfanyl)-4-nitrobenzene
• NSC299864
• DTXSID90316122
• 1-[(2,2-Dimethylpropyl)sulfanyl]-4-nitrobenzene
• SCHEMBL23092434
• NSC-299864
• 86810-74-4

• Inchi： 1S/C11H15NO2S/c1-11(2,3)8-15-10-6-4-9(5-7-10)12(13)14/h4-7H,8H2,1-3H3
• InChI Key： KLBFGAJXKKMGPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])CC(C)(C)C

Computed Properties

• Exact Mass: 225.082
• Monoisotopic Mass: 225.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 330.9°C at 760 mmHg
• Flash Point: 153.9°C
• Refractive Index: 1.557
• PSA: 71.12000
• LogP: 4.25620